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Compound of Interest

Compound Name: 6-Formylnicotinonitrile

Cat. No.: B112262 Get Quote

Technical Support Center: 6-
Formylnicotinonitrile
This technical support center provides guidance on the stability and storage of 6-
Formylnicotinonitrile, along with troubleshooting for common issues encountered during its

handling and use in research and drug development.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 6-Formylnicotinonitrile?

A1: To ensure the stability and integrity of 6-Formylnicotinonitrile, it should be stored in a

tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[1] The

recommended storage temperature is between 2-8°C.[1]

Q2: What is the physical appearance of 6-Formylnicotinonitrile?

A2: 6-Formylnicotinonitrile is a solid at room temperature. Some sources describe its

appearance as beige.

Q3: What are the known incompatibilities of 6-Formylnicotinonitrile?

A3: 6-Formylnicotinonitrile is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[2] Contact with these substances should be avoided to
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prevent degradation or hazardous reactions.

Q4: What are the potential signs of degradation of 6-Formylnicotinonitrile?

A4: While specific degradation products for 6-Formylnicotinonitrile are not extensively

documented in readily available literature, visual signs of degradation for solid compounds can

include a change in color, caking or clumping of the powder, or the appearance of an unusual

odor. For any quantitative analysis, techniques like HPLC can be used to assess purity and

detect degradation products.

Q5: What safety precautions should be taken when handling 6-Formylnicotinonitrile?

A5: 6-Formylnicotinonitrile is classified as a warning-level hazard and may be harmful if

swallowed or cause eye irritation. It is also flammable.[2] Therefore, appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

[2] Work should be conducted in a well-ventilated area, and sources of ignition should be

avoided.[2]

Troubleshooting Guide
Issue: Inconsistent experimental results using 6-Formylnicotinonitrile.

This could be due to the degradation of the compound. Follow these steps to troubleshoot the

issue:
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Start: Inconsistent
Experimental Results

1. Verify Storage Conditions
- Temperature (2-8°C)?

- Inert atmosphere?
- Tightly sealed container?

2. Inspect Physical Appearance
- Color change?

- Caking/clumping?

Conditions Met

Conclusion: Compound is Likely Degraded.
Procure a new batch.

Conditions Not Met
3. Assess Solubility

- Difficulty dissolving in a
  previously suitable solvent?

No Visual Change

Visual Change Observed

4. Perform Purity Analysis
(e.g., HPLC, NMR)

- Compare to a fresh sample
  or reference standard.

Solubility is as Expected

Poor Solubility

Purity is Low/
Degradants Detected

Conclusion: Compound is Likely Stable.
Investigate other experimental parameters.

Purity is High/
No Degradants
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6-Formylnicotinonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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